Cas no 2361635-89-2 (1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride)

• Product Name: 1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride
• CAS No: 2361635-89-2
• MF: C₁₃H₁₄Cl₄N₂
• MW: 340.075659275055
• CID: 6179651
• PubChem ID: 165739458
• Update Time: 2025-05-27

1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride
• EN300-7431938
• 2361635-89-2
• 1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C13H12Cl2N2.2ClH/c14-11-2-1-10(8-12(11)15)13(16)7-9-3-5-17-6-4-9;;/h1-6,8,13H,7,16H2;2*1H
• InChI Key： IGBQMDJQFFLWMV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC1C=CN=CC=1)N)Cl.Cl.Cl

Computed Properties

• Exact Mass: 339.988159g/mol
• Monoisotopic Mass: 337.991109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride

Comprehensive Analysis of 1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride (CAS No. 2361635-89-2)

The compound 1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride (CAS No. 2361635-89-2) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a dichlorophenyl moiety and a pyridinyl group, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinity, which make it a candidate for further exploration in therapeutic areas.

In recent years, the demand for novel small molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine and targeted therapies. The 1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride structure aligns with these trends, as its dihydrochloride salt form enhances solubility and bioavailability—a critical factor in drug formulation. This has led to increased searches for "CAS 2361635-89-2 solubility" and "pyridine-based amine derivatives" in scientific databases, reflecting its relevance in modern research.

From a synthetic chemistry perspective, the preparation of 1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride involves multi-step organic reactions, including amine coupling and salt formation. The presence of both aromatic and heterocyclic components contributes to its stability and reactivity, making it a versatile intermediate in medicinal chemistry. Laboratories focusing on high-throughput screening often inquire about its purity and spectral data (e.g., NMR, HPLC), underscoring its utility in hit-to-lead optimization.

The pharmacological potential of CAS No. 2361635-89-2 is another area of growing interest. Preliminary studies suggest its applicability in modulating specific enzyme pathways or neurotransmitter systems, though detailed mechanistic insights remain under investigation. Online queries such as "1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine biological activity" highlight the compound's emerging role in neuroscience and oncology research. Its structural resemblance to known biogenic amines further supports these exploratory efforts.

Quality control and analytical characterization are paramount for 1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride in industrial and academic settings. Techniques like mass spectrometry and X-ray crystallography are frequently employed to confirm its identity and polymorphic forms. Searches for "CAS 2361635-89-2 analytical methods" indicate a need for standardized protocols, particularly among contract research organizations (CROs) and API manufacturers.

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous, proper handling and storage of dihydrochloride salts are essential to maintain integrity. The rise of "green chemistry" has spurred interest in sustainable synthesis routes for such derivatives, aligning with global efforts to reduce waste and energy consumption in chemical production.

In summary, 1-(3,4-Dichlorophenyl)-2-(pyridin-4-yl)ethan-1-amine dihydrochloride (CAS No. 2361635-89-2) represents a promising scaffold in drug development, with its physicochemical properties and structural diversity driving interdisciplinary research. As scientific inquiries evolve, this compound is poised to remain a focal point in the search for next-generation therapeutics.